Cas no 41534-90-1 ((5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one)

(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one structure
41534-90-1 structure
Product Name:(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
CAS No:41534-90-1
MF:C16H11ClN2OS
MW:314.789341211319
MDL:MFCD12027995
CID:2709906
PubChem ID:6434328
Update Time:2025-04-21

(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

    • (5E)-5-[(3-chlorophenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
    • (5E)-5-(3-chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
    • STK505415
    • (5E)-5-(3-chlorobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
    • 4-Imidazolidinone, 5-((3-chlorophenyl)methylene)-3-phenyl-2-thioxo-
    • 5-(m-Chlorobenzylidene)-3-phenyl-2-thiohydantoin
    • AKOS005214293
    • 41534-90-1
    • 5-((3-Chlorophenyl)methylene)-3-phenyl-2-thioxo-4-imidazolidinone
    • 3-Phenyl-5-(3'-chlorobenzylidene)-2-thiohydantoin
    • BRN 0810477
    • HYDANTOIN, 5-(m-CHLOROBENZYLIDENE)-3-PHENYL-2-THIO-
    • (5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
    • MDL: MFCD12027995
    • Inchi: 1S/C16H11ClN2OS/c17-12-6-4-5-11(9-12)10-14-15(20)19(16(21)18-14)13-7-2-1-3-8-13/h1-10H,(H,18,21)/b14-10+
    • InChI Key: NARMGNUHWXMITK-GXDHUFHOSA-N
    • SMILES: ClC1=CC=CC(=C1)/C=C1\C(N(C(N\1)=S)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 314.0280618Da
  • Monoisotopic Mass: 314.0280618Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 453.8±55.0 °C at 760 mmHg
  • Flash Point: 228.3±31.5 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Security Information

(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
039530-500mg
(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
41534-90-1
500mg
$126.00 2023-09-06

(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.